Cas no 886494-28-6 (5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester)

5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester structure

886494-28-6 structure

Product Name:5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester

CAS No:886494-28-6

MF:C₁₃H₁₃NO₃

MW:231.247223615646

CID:3140113

PubChem ID:7148497

Update Time:2025-04-21

5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester
- A57815
- 886494-28-6
- MFCD06739686
- methyl5-(4-amino-2-methylphenyl)furan-2-carboxylate
- methyl 5-(4-amino-2-methylphenyl)furan-2-carboxylate
- MDL： MFCD06739686
- Inchi： 1S/C13H13NO3/c1-8-7-9(14)3-4-10(8)11-5-6-12(17-11)13(15)16-2/h3-7H,14H2,1-2H3
- InChI Key： HVPDXTDPEFQPKB-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC=C1C1C=CC(=CC=1C)N

Computed Properties

Exact Mass: 231.08954328Da
Monoisotopic Mass: 231.08954328Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 65.5Å²

5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM527587-1g	Methyl 5-(4-amino-2-methylphenyl)furan-2-carboxylate	886494-28-6	97%	1g	$611	2023-02-01
Crysdot LLC	CD11031443-1g	Methyl 5-(4-amino-2-methylphenyl)furan-2-carboxylate	886494-28-6	97%	1g	$617	2024-07-18

5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

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